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Method Comparison at a Glance

The following table summarizes the key characteristics of EPA Method 1633 compared to other common

methods based on the search results.

Method
Name

Primary
Matrices

Key Features & Target
Analytes

Performance Notes

EPA
Method
1633

Water, soil,

sediment,
biosolids, tissue

[1]

Comprehensive; 53 PFAS

compounds including
PFTeDA [1]

Slightly more compounds quantified

without QC flags vs. legacy methods;
considered robust for solid matrices [2]

Legacy
LVI
Method

Soil [2] Basic methanol extraction,

LVI LC-MS/MS, no SPE [2]

Comparable results to EPA 1633;

faster, lower cost; 76% of compounds
within ±15% RSD [2]

EPA
Method
533

Drinking Water
[1]

Targeted; includes some
short-chain PFAS [1]

Designed for compliance monitoring
under the UCMR [1]
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Method
Name

Primary
Matrices

Key Features & Target
Analytes

Performance Notes

EPA
Method
537.1

Drinking Water

[1]

Targeted; broader range of

long-chain PFAS [1]

Designed for compliance monitoring

under the UCMR [1]

Experimental Data and Protocol Details

A 2025 study directly compared EPA Method 1633 with an in-house legacy method, providing relevant

experimental data on its performance [2].

Experimental Soils: The study used three soil types: an AFFF-impacted field soil (Soil A), a clean

Ottawa sand, and a certified reference soil (#604 from ERA Waters) with known PFAS concentrations
[2].

Sample Preparation: For EPA Method 1633, samples underwent extraction followed by solid-phase
extraction (SPE) cleanup with WAX cartridges. The Legacy LVI Method used a basic methanol

extraction, drying under nitrogen, reconstitution, and a bulk ENVI-Carb cleanup, skipping the SPE
step [2].

Instrumental Analysis: The study used LC-MS/MS. A key difference was the injection volume: the
commercial lab using EPA 1633 used a small-volume injection (SVI) of 2 µL, while the in-house

analysis used a large-volume injection (LVI) [2].

The workflow for the key in-house comparison is summarized below, illustrating the parallel paths for each

method.
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Key Comparative Findings

The study yielded several critical findings for researchers assessing these methods [2]:

Number of Compounds Quantified: The EPA LVI method quantified slightly more PFAS compounds

without quality control (QC) flags than the Legacy LVI method for the AFFF-impacted and certified
reference soils.

Precision: Both in-house extraction methods (EPA LVI and Legacy LVI) showed comparable and
acceptable precision, with 76% of reportable compound concentrations falling within ±15%
relative standard deviation (RSD).
Sensitivity at Low Concentrations: The Commercial SVI results (using standard EPA 1633) had

the fewest QC flags but quantified fewer compounds at low concentrations compared to the LVI
techniques, suggesting that LVI can offer greater sensitivity.

Practical Considerations: The study concluded that the Legacy LVI method is a suitable, cost-
effective in-house alternative to EPA 1633, offering comparable results with decreased sample

preparation time and lower consumable costs (no need for SPE cartridges) [2].

Takeaways for Researchers
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Based on the current information, here is a summary to guide your methodology selection:

For Comprehensive, Multi-Matrix Regulatory Work: EPA Method 1633 is the established and
validated choice, especially for non-drinking water matrices like soil and biosolids. It is increasingly

becoming the preferred method for CERCLA (Superfund) investigations [1].
For In-House Analysis Prioritizing Cost and Speed: A well-validated legacy LVI method can be a

viable alternative, providing comparable data for many compounds while saving time and resources
[2].

For Drinking Water Compliance: Methods 533 and 537.1 remain the primary standards. Note that
they are not interchangeable, as their compound lists and techniques differ [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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